Cas no 2227833-43-2 (3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol)

• Product Name: 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol
• CAS No: 2227833-43-2
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 6069775
• PubChem ID: 165647227
• Update Time: 2025-07-09

3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol
• 2227833-43-2
• EN300-1801757
• 3-[(1R)-2-amino-1-hydroxyethyl]-4-nitrophenol

• Inchi： 1S/C8H10N2O4/c9-4-8(12)6-3-5(11)1-2-7(6)10(13)14/h1-3,8,11-12H,4,9H2/t8-/m0/s1
• InChI Key： XZZWTDJBBLIHLO-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1C=C(C=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų

Additional information on 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol

Introduction to 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol (CAS No. 2227833-43-2)

3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2227833-43-2, this compound represents a unique molecular framework that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both amino and hydroxyl functional groups, coupled with the nitro substituent on the aromatic ring, suggests potential biological activities that are worth investigating.

The molecular structure of 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol exhibits a chiral center at the 1-position, indicated by the (1R) configuration. This stereochemical feature is crucial in pharmaceutical chemistry, as it can significantly influence the compound's biological activity and pharmacokinetic properties. The stereochemistry of chiral molecules often plays a pivotal role in their efficacy and safety profiles, making this compound an intriguing subject for further study.

In recent years, there has been a growing interest in nitroaromatic compounds due to their versatile biological activities. Nitro groups are known to participate in various biochemical pathways, including redox reactions and enzyme inhibition. The nitro group in 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol is strategically positioned on the phenolic ring, which could enhance its interaction with biological targets. This positioning may facilitate the compound's ability to modulate enzyme activity or interact with specific binding sites on proteins.

The hydroxyl and amino groups in 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol provide additional opportunities for chemical modification and functionalization. These groups can participate in hydrogen bonding interactions, which are critical for the binding affinity of drug molecules to their targets. Moreover, the presence of both polar functional groups enhances the solubility of the compound in polar solvents, which is advantageous for formulation development and bioavailability studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding interactions between 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol and target proteins. These studies have suggested that the compound may interact with enzymes involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis or inflammatory bowel disease.

Additionally, the structural features of 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol make it a suitable candidate for further derivatization to enhance its pharmacological properties. Researchers have explored various synthetic strategies to modify the nitro group or introduce additional functional groups while preserving the stereochemical integrity of the molecule. These modifications aim to improve bioavailability, reduce toxicity, and enhance target specificity.

The synthesis of 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The stereochemistry at the 1-position must be rigorously controlled during synthesis to avoid racemization or formation of diastereomers. Advances in asymmetric synthesis techniques have provided new tools for constructing complex chiral molecules like this one efficiently.

In conclusion, 3-(1R)-2-amino-1-hydroxyethyl-4-nitrophenol (CAS No. 2227833-43-2) represents a structurally fascinating compound with potential therapeutic applications. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further research in medicinal chemistry. As computational methods continue to advance, researchers will be able to more effectively explore its biological activities and develop novel derivatives with improved pharmacological profiles.